Cas no 1361694-55-4 (3-Pyridinol, 2-chloro-6-(trifluoromethoxy)-)

• Product Name: 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)-
• CAS No: 1361694-55-4
• MF: C₆H₃ClF₃NO₂
• MW: 213.541731119156
• MDL: MFCD25452618
• CID: 5150081
• Update Time: 2025-10-25

3-Pyridinol, 2-chloro-6-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)-

• MDL： MFCD25452618
• Inchi： 1S/C6H3ClF3NO2/c7-5-3(12)1-2-4(11-5)13-6(8,9)10/h1-2,12H
• InChI Key： JUKRGEHIWJAOGE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(OC(F)(F)F)=CC=C1O

Additional information on 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)-

Comprehensive Overview of 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)- (CAS No. 1361694-55-4)

3-Pyridinol, 2-chloro-6-(trifluoromethoxy)- (CAS No. 1361694-55-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a pyridine core substituted with chloro and trifluoromethoxy groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and advanced materials.

The growing interest in 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)- is driven by its versatility and the rising demand for fluorinated compounds in modern chemistry. Fluorinated derivatives, such as those containing the trifluoromethoxy group, are known for their enhanced stability, lipophilicity, and bioavailability, making them indispensable in drug discovery and agrochemical formulations. This compound’s CAS No. 1361694-55-4 serves as a critical identifier for researchers seeking high-purity reagents for their experiments, ensuring reproducibility and accuracy in scientific studies.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. As environmental regulations become stricter, scientists are investigating eco-friendly methods to produce compounds like 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)-. Recent advancements in catalytic processes and solvent-free reactions have shown promise in reducing the environmental footprint of its synthesis. These innovations align with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

In the pharmaceutical sector, 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)- is being studied for its potential role in the development of new therapeutic agents. The pyridine scaffold is a common motif in many FDA-approved drugs, and the introduction of chloro and trifluoromethoxy groups can significantly alter the compound’s biological activity. Researchers are particularly interested in its applications in central nervous system (CNS) drugs and anti-inflammatory agents, areas where fluorinated compounds have shown exceptional promise.

Another area of interest is the compound’s utility in agrochemical research. The trifluoromethoxy group is known to enhance the pesticidal activity of certain molecules, making 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)- a candidate for the development of next-generation crop protection products. With the global push for sustainable agriculture and reduced pesticide residues, this compound’s potential to improve efficacy while minimizing environmental impact is a hot topic among agrochemical researchers.

From a material science perspective, 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)- offers intriguing possibilities for the design of advanced polymers and functional materials. The incorporation of fluorinated groups into polymeric matrices can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These characteristics are highly sought after in industries ranging from electronics to coatings, driving further exploration of this compound’s capabilities.

For those searching for high-quality 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)-, it is essential to source the compound from reputable suppliers who provide detailed analytical data and certificates of analysis. Purity and consistency are critical, especially for applications in pharmaceutical and agrochemical research. Many users also seek information on storage conditions and handling guidelines to ensure the compound’s stability and longevity.

In conclusion, 3-Pyridinol, 2-chloro-6-(trifluoromethoxy)- (CAS No. 1361694-55-4) represents a fascinating area of study with broad applications across multiple industries. Its unique chemical properties, combined with the growing demand for fluorinated compounds and sustainable synthesis methods, position it as a compound of significant interest. Whether you are a researcher exploring its pharmaceutical potential, an agrochemist developing new crop protection solutions, or a material scientist designing innovative polymers, this compound offers a wealth of opportunities for innovation and discovery.